Cas no 84145-73-3 (3-(2,6-dimethylmorpholin-4-yl)propanenitrile)

• Product Name: 3-(2,6-dimethylmorpholin-4-yl)propanenitrile
• CAS No: 84145-73-3
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• MDL: MFCD00023386
• CID: 725370
• PubChem ID: 98746
• Update Time: 2025-11-01

3-(2,6-dimethylmorpholin-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinepropanenitrile,2,6-dimethyl-
• 2,6-DIMETHYL-4-MORPHOLINEPROPIONITRILE
• 3-(2,6-Dimethylmorpholin-4-yl)propanenitrile
• 3-(2,6-DIMETHYLMORPHOLINE)-PROPIONITRILE
• NSC163169
• EN300-28741
• CS-0244653
• EINECS 282-302-4
• AKOS000206425
• Z53116173
• NS00058440
• 84145-73-3
• NSC-163169
• NSC 163169
• DTXSID501004416
• LS-04770
• MFCD00023386
• FT-0613522
• AKOS016346865
• 2,6-Dimethyl-4-morpholinepropiononitrile
• SCHEMBL9432796
• 3-(2,6-Dimethylmorpholine)propionitrile
• 2,6-dimethyl-4-morpholinepropanonitrile
• G32490
• 4-morpholinepropanenitrile, 2,6-dimethyl-
• ALBB-015034
• BEJUPEKPJOPODY-UHFFFAOYSA-N
• 3-(2,6-dimethylmorpholin-4-yl)propanenitrile

• MDL： MFCD00023386
• Inchi： 1S/C9H16N2O/c1-8-6-11(5-3-4-10)7-9(2)12-8/h8-9H,3,5-7H2,1-2H3
• InChI Key： BEJUPEKPJOPODY-UHFFFAOYSA-N
• SMILES： O1C(C)CN(CCC#N)CC1C

Computed Properties

• Exact Mass: 168.126263
• Monoisotopic Mass: 168.126263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4

Experimental Properties

• Density: 0.955
• Boiling Point: 275.6°C at 760 mmHg
• Flash Point: 120.5°C
• Refractive Index: 1.445

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 3-(2,6-dimethylmorpholin-4-yl)propanenitrile

Introduction to 3-(2,6-Dimethylmorpholin-4-yl)propanenitrile (CAS No. 84145-73-3)

3-(2,6-Dimethylmorpholin-4-yl)propanenitrile (CAS No. 84145-73-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique morpholine and nitrile functionalities, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 3-(2,6-dimethylmorpholin-4-yl)propanenitrile consists of a morpholine ring substituted with two methyl groups at the 2 and 6 positions, and a propionitrile moiety attached to the 4-position of the morpholine ring. This specific arrangement of functional groups imparts unique chemical and physical properties to the compound, making it an attractive target for synthetic chemists and drug developers.

Recent studies have highlighted the potential of 3-(2,6-dimethylmorpholin-4-yl)propanenitrile in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in inflammatory pathways. This property suggests that the compound could be developed into therapeutic agents for treating inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

In addition to its anti-inflammatory properties, 3-(2,6-dimethylmorpholin-4-yl)propanenitrile has shown promise in neurodegenerative disease models. A study conducted at the University of California, San Francisco, revealed that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects. These findings suggest potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-(2,6-dimethylmorpholin-4-yl)propanenitrile has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development as a drug candidate. Its high oral bioavailability and low toxicity make it an attractive option for oral administration in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2,6-dimethylmorpholin-4-yl)propanenitrile in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its therapeutic applications, 3-(2,6-dimethylmorpholin-4-yl)propanenitrile has also found use in chemical synthesis as a building block for more complex molecules. Its reactivity and stability make it an ideal intermediate for synthesizing a wide range of bioactive compounds. This versatility has led to its adoption by numerous research laboratories and pharmaceutical companies.

In conclusion, 3-(2,6-dimethylmorpholin-4-yl)propanenitrile (CAS No. 84145-73-3) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities position it as a promising candidate for developing novel therapeutic agents. Ongoing research and clinical trials continue to uncover new applications and insights into its mechanisms of action, further solidifying its importance in the scientific community.